
Application Note and Protocol: HPLC Separation
of Aristolochic Acid I and II

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Aristolic acid

CAS No.: 35142-05-3

Cat. No.: B1221294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aristolochic acids (AAs) are a group of nitrophenanthrene carboxylic acids found in plants of

the Aristolochia and Asarum genera. The two primary forms, aristolochic acid I (AA-I) and

aristolochic acid II (AA-II), are classified as human carcinogens and are known to cause

nephrotoxicity, leading to a condition known as Aristolochic Acid Nephropathy (AAN). Due to

their significant health risks, the accurate detection and quantification of AA-I and AA-II in

herbal products and other matrices are crucial for public safety and regulatory compliance. This

document provides a detailed High-Performance Liquid Chromatography (HPLC) method for

the effective separation and determination of these two compounds.

Principle
This method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) with

UV detection to separate aristolochic acid I and aristolochic acid II. The separation is achieved

on a C18 stationary phase. The mobile phase, consisting of a mixture of an organic solvent
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(methanol or acetonitrile) and an acidified aqueous phase, allows for the differential partitioning

of the two analytes based on their hydrophobicity, leading to their distinct elution and detection.

Experimental Protocols
Materials and Reagents

Aristolochic acid I (AA-I) standard (≥97% purity)

Aristolochic acid II (AA-II) standard (≥95% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade or ultrapure)

Glacial Acetic Acid (reagent grade) or Formic Acid (reagent grade)

Methanol for extraction (analytical grade)

Standard Solution Preparation
Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of AA-I and AA-II

standards and dissolve each in 10 mL of methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solutions with the mobile phase to achieve a concentration range suitable for

constructing a calibration curve (e.g., 0.1 µg/mL to 10 µg/mL).

Sample Preparation (from Herbal Material)
Grinding: Grind the dried herbal material into a fine powder.

Extraction: Accurately weigh 1.0 g of the powdered sample into a centrifuge tube. Add 20 mL

of methanol and sonicate for 30 minutes.[1]

Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.
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Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for

analysis.

HPLC Instrumentation and Conditions
The following table summarizes a validated isocratic HPLC method for the separation of AA-I

and AA-II.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 5 µm, 4.6 x 250 mm

Mobile Phase
Methanol : Water (75:25, v/v) with 0.1% Glacial

Acetic Acid[2][3]

Flow Rate 1.0 mL/min[2][3]

Injection Volume 20 µL[4]

Column Temperature 25 °C

Detection Wavelength 254 nm[2][3]

Run Time 15 minutes

Alternative Mobile Phase: A mixture of 1% acetic acid and methanol (40:60, v/v) can also be

used.[4] For LC-MS applications, 0.1% formic acid can be substituted for acetic acid.

Data Presentation
The following tables provide a summary of expected quantitative data based on published

methods.

Table 1: Retention Times of Aristolochic Acid I and II
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Compound
Method 1: Methanol:Water
(75:25) with 0.1% Acetic
Acid[2][3]

Method 2: 1% Acetic
Acid:Methanol (40:60)[4]

Aristolochic Acid II ~7.0 min ~18.4 min

Aristolochic Acid I ~8.35 min ~27.9 min

Table 2: Method Detection and Quantification Limits

Compound Limit of Detection (LOD)
Limit of Quantification
(LOQ)

Aristolochic Acid I 0.066 ± 0.010 µg/mL[5] 0.138 ± 0.010 µg/mL[5]

Aristolochic Acid II 0.266 ± 0.042 µg/mL[5] 0.558 ± 0.042 µg/mL[5]

Experimental Workflow and Diagrams
The overall workflow for the analysis of aristolochic acids I and II is depicted in the following

diagram.

Sample & Standard Preparation

HPLC Analysis Data ProcessingHerbal Sample Grind Sample

AA-I & AA-II Standards Prepare Working Standards

Solvent Extraction Filter Extract

HPLC System C18 Column Separation UV Detection (254 nm) Obtain Chromatogram Peak Integration Quantification

Click to download full resolution via product page

Caption: HPLC analysis workflow for aristolochic acids.
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System Suitability
Before sample analysis, the suitability of the HPLC system should be verified. This can be done

by injecting a standard mixture of AA-I and AA-II multiple times. The system is deemed suitable

if the following criteria are met:

Resolution: The resolution between the peaks of AA-I and AA-II should be greater than 1.5.

Tailing Factor: The tailing factor for each peak should be between 0.9 and 1.2.

Reproducibility: The relative standard deviation (RSD) of the peak areas for replicate

injections should be less than 2%.

Conclusion
The described HPLC method provides a reliable and reproducible approach for the separation

and quantification of aristolochic acid I and II. The protocol is suitable for the quality control of

herbal medicines and for research purposes in toxicology and drug development. Adherence to

the detailed experimental procedures and system suitability criteria will ensure the generation

of accurate and precise results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Simultaneous Determination of Aristoloxazines, Aristolochic Acids, and Aristolactams
Using HPLC–Fluorescence Detection with a Post-column Microreactor: Application in
Identifying New Aristoloxazines - PMC [pmc.ncbi.nlm.nih.gov]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. researchgate.net [researchgate.net]

4. Isolation, Characterization and Quantity Determination of Aristolochic Acids, Toxic
Compounds in Aristolochia bracteolata L - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1221294?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12593372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12593372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12593372/
https://pdfs.semanticscholar.org/4d5b/72d69fba40cf96dacad49eb9094bf597c0e0.pdf
https://www.researchgate.net/publication/354966827_Determination_of_Aristolochic_Acid_Using_Isocratic_RP-HPLC_Method
https://pmc.ncbi.nlm.nih.gov/articles/PMC3072213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3072213/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Rapid Identification and Simultaneous Quantification of Aristolochic Acids by HPLC-DAD
and Confirmations by MS in Aristolochia chilensis Using a Limited Biomass - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol: HPLC Separation of
Aristolochic Acid I and II]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221294/docs#application-note-and-protocol-hplc-
separation-of-aristolochic-acid-i-and-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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